Cas no 38667-80-0 (1,9,10,11,12,12-hexachloro-5-oxatetracyclo[7.2.1.02,?.0?,?]dodec-10-ene-3,7-dione)

• Product Name: 1,9,10,11,12,12-hexachloro-5-oxatetracyclo[7.2.1.02,?.0?,?]dodec-10-ene-3,7-dione
• CAS No: 38667-80-0
• MF: C₁₁H₄Cl₆O₃
• MW: 396.865657806396
• CID: 5233269
• Update Time: 2026-03-08

1,9,10,11,12,12-hexachloro-5-oxatetracyclo[7.2.1.02,?.0?,?]dodec-10-ene-3,7-dione Chemical and Physical Properties

Names and Identifiers

• 3,6-Methanonaphth[2,3-b]oxirene-2,7-dione, 3,4,5,6,8,8-hexachloro-1a,2a,3,6,6a,7a-hexahydro-
• 1,9,10,11,12,12-hexachloro-5-oxatetracyclo[7.2.1.02,?.0?,?]dodec-10-ene-3,7-dione

• Inchi： 1S/C11H4Cl6O3/c12-7-8(13)10(15)2-1(9(7,14)11(10,16)17)3(18)5-6(20-5)4(2)19/h1-2,5-6H
• InChI Key： WXYXLXQSWBFNEH-UHFFFAOYSA-N
• SMILES： O1C2C(=O)C3C(C(=O)C12)C1(Cl)C(Cl)(Cl)C3(Cl)C(Cl)=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes

Additional information on 1,9,10,11,12,12-hexachloro-5-oxatetracyclo[7.2.1.02,?.0?,?]dodec-10-ene-3,7-dione

Introduction to 1,9,10,11,12,12-Hexachloro-5-Oxatetracyclo[7.2.1.0²,⁷.0⁴,⁹]dodec-10-ene-3,7-dione (CAS No. 38667-80-0)

1,9,10,11,12,12-Hexachloro-5-oxatetracyclo[7.2.1.0²,⁷.0⁴,⁹]dodec-10-ene-3,7-dione, with the CAS number 38667-80-0, is a complex organic compound characterized by its unique structural features and chemical properties. This compound belongs to the class of polycyclic compounds and is notable for its multiple chlorine substituents and a five-membered ring containing an oxygen atom. The compound's intricate structure and specific functional groups make it a subject of interest in various scientific and industrial applications.

The molecular formula of 1,9,10,11,12,12-Hexachloro-5-oxatetracyclo[7.2.1.0²,⁷.0⁴,⁹]dodec-10-ene-3,7-dione is C₁₂H₆OCl₆. The presence of six chlorine atoms and the oxygen atom in the five-membered ring significantly influences its reactivity and stability. The compound's high degree of chlorination makes it highly resistant to degradation and provides it with unique chemical properties that are valuable in various research and industrial contexts.

In recent years, the study of polycyclic compounds has gained significant attention due to their potential applications in materials science, pharmaceuticals, and environmental chemistry. The structural complexity of 1,9,10,11,12,12-Hexachloro-5-oxatetracyclo[7.2.1.0²,⁷.0⁴,⁹]dodec-10-ene-3,7-dione has led to its exploration in the development of new materials with enhanced mechanical and thermal properties. Additionally, the compound's resistance to degradation makes it a candidate for use in environmentally stable products.

The synthesis of 1,9,10,11,12,12-Hexachloro-5-oxatetracyclo[7.2.1.0²,⁷.0⁴,⁹]dodec-10-ene-3,7-dione (CAS No. 38667-80-0) typically involves multi-step processes that require precise control over reaction conditions to achieve the desired product with high purity and yield. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for the production of such complex molecules.

In the field of pharmaceutical research, the unique properties of 1,9,10,11,12,12-Hexachloro-5-oxatetracyclo[7.2.1.0²,^{p4<\/sU>p4<\/sU>p4<\/sU>p4<\/sU>p4<\/sU>p4<\/sU>p4<\/sU>p4<\/sU>p4<\/sU>p4<\/sU>p4<\/sU>p4<\/sU>p4<\/sU>p4<\/sU>p4<\/sU>p4<\/sU)p7\.p9\]dodec\-en\-3\,\(CAS\ No\.\ 38667\-80\-0\)\) have been explored for their potential therapeutic applications. Studies have shown that certain polycyclic compounds can exhibit biological activities such as antimicrobial and antiviral properties due to their ability to disrupt cell membranes or interfere with specific enzymatic pathways.}

The environmental impact of polycyclic compounds like CAS No\. 38667\-80\-0\) is also a topic of ongoing research\. While these compounds are known for their stability and resistance to degradation\,, there is a need to understand their long-term effects on ecosystems\. Researchers are investigating methods to ensure that these compounds can be used safely without causing harm to the environment or human health\.

In conclusion\,\(CAS No\. 38667\-80\-0\) continues to be a subject of interest in various scientific disciplines due to its unique structural features and potential applications\. Ongoing research aims to further elucidate its properties and explore new ways to utilize this compound in beneficial ways while ensuring environmental safety\.